Cas no 37098-66-1 (Benzoic acid, 2-chloro-5-[(4-methylene-1-piperidinyl)sulfonyl]-)

• Product Name: Benzoic acid, 2-chloro-5-[(4-methylene-1-piperidinyl)sulfonyl]-
• CAS No: 37098-66-1
• MF: C₁₃H₁₄ClNO₄S
• MW: 315.77256155014
• CID: 1480858
• Update Time: 2024-08-23

Benzoic acid, 2-chloro-5-[(4-methylene-1-piperidinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-[(4-methylene-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C13H14ClNO4S/c1-9-4-6-15(7-5-9)20(18,19)10-2-3-12(14)11(8-10)13(16)17/h2-3,8H,1,4-7H2,(H,16,17)
• InChI Key： YPGFWNARBOSDCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCC(=C)CC2)(=O)=O)=CC=C1Cl

Computed Properties

• Exact Mass: 315.03332

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 494.9±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.51±0.25(Predicted)